3-[2-(4-Fluorophenyl)ethylamino]-1-methyl-4-(2-methyl-1H-indol-3-yl)pyrrole-2,5-dione

• CAS No.: 1129669-05-1
• Product Name: 3-[2-(4-Fluorophenyl)ethylamino]-1-methyl-4-(2-methyl-1H-indol-3-yl)pyrrole-2,5-dione
• Molecular Formula: C22H20FN3O2
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 3-[2-(4-fluorophenyl)ethylamino]-1-methyl-4-(2-methyl-1H-indol-3-yl)pyrrole-2,5-dione
• Standard InChI: InChI=1S/C22H20FN3O2/c1-13-18(16-5-3-4-6-17(16)25-13)19-20(22(28)26(2)21(19)27)24-12-11-14-7-9-15(23)10-8-14/h3-10,24-25H,11-12H2,1-2H3
• Standard InChIKey: ZKJAZFUFPPSFCO-UHFFFAOYSA-N
• SMILES: CC1=C(C2=CC=CC=C2N1)C3=C(C(=O)N(C3=O)C)NCCC4=CC=C(C=C4)F
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C3=C(C(=O)N(C3=O)C)NCCC4=CC=C(C=C4)F
• Appearance: Solid powder
• Description: IM-12 is a cell-permeable indolylmaleimide that acts as a GSK-3β inhibitor. IM-12 is potent and selective enhances canonical Wnt signalling. IM-12 inhibits GSK-3β activity and subsequently increases β-catenin concentration significantly in hNPCs. When used to treat human neural progenitor cells, IM-12 promoted neuronal differentiation resulting in an increase of neuronal cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (E)-N2-carbamoyl-N1-((6-chloro-3-pyridyl)methyl)-N1-methylacetamidine; 3-(4-fluorophenylethylamino)-1-methyl-4-(2-methyl-1H-indol-3-yl)-1H-pyrrole-2,5-dione; IM-1-2 compound; IM-12 compound
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• PubChem Compound: 25209788
• Last Modified: Nov 11 2021